N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C22H17ClN2OS/c1-13-9-14(2)11-16(10-13)21(26)24-19-12-15(7-8-17(19)23)22-25-18-5-3-4-6-20(18)27-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: KJOLIKARBBMTDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)Cl)C
• Molecular Formula: C22H17ClN2OS
• Molecular Weight: 392.9 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide, also known as BTA-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTA-1 has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide exerts its effects by modulating the activity of various molecular targets, including glutamate receptors, HDACs, and protein kinases. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has been shown to bind to the active site of HDACs, which leads to the inhibition of their activity and subsequent changes in gene expression. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has also been shown to modulate the activity of protein kinases, which are involved in signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects:
N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has been shown to have a range of biochemical and physiological effects, including changes in gene expression, alterations in synaptic plasticity, and inhibition of cancer cell growth and proliferation. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, which could be attributed to its ability to modulate glutamate receptor activity.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has several advantages for use in lab experiments, including its ability to modulate the activity of specific molecular targets and its potential use as a sensitizer in radiation therapy. However, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide also has limitations, including its potential toxicity and the need for careful control of reaction conditions during synthesis.

Future Directions

There are several future directions for research on N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide, including further studies on its potential neuroprotective effects, its use as a sensitizer in radiation therapy, and its potential applications in drug discovery. Additionally, further studies are needed to determine the optimal dosage and toxicity profile of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide in different cell types and animal models. Overall, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide represents a promising chemical compound with potential applications in various fields of scientific research.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has been shown to modulate the activity of glutamate receptors, which are involved in learning and memory processes. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has also been studied for its potential neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In cancer research, N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has been shown to inhibit the growth and proliferation of cancer cells by targeting the activity of histone deacetylases (HDACs), which are involved in regulating gene expression. N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3,5-dimethylbenzamide has also been studied for its potential use as a sensitizer in radiation therapy, which could enhance the effectiveness of cancer treatment.